3-(dimethylamino)-N-((1-nicotinoylpiperidin-4-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C21H26N4O2/c1-24(2)19-7-3-5-17(13-19)20(26)23-14-16-8-11-25(12-9-16)21(27)18-6-4-10-22-15-18/h3-7,10,13,15-16H,8-9,11-12,14H2,1-2H3,(H,23,26)
• InChI Key: URRWSEXAAZIBDZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

3-(dimethylamino)-N-((1-nicotinoylpiperidin-4-yl)methyl)benzamide is a chemical compound that is commonly used in scientific research. This compound is also known as DMXAA or Vadimezan. DMXAA is a small molecule that has been found to have anti-tumor and anti-angiogenic properties.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Radioligands, including derivatives similar to the compound of interest, have been studied for their application in amyloid imaging within the brain of Alzheimer's disease patients. Such compounds have shown potential in early detection and evaluation of antiamyloid therapies, highlighting the critical role of PET amyloid imaging techniques in understanding the pathophysiological mechanisms and time course in amyloid deposits in the brain (Nordberg, 2007).

Non-fentanil Novel Synthetic Opioids

A detailed review of the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, particularly N-substituted benzamides, revealed their emergence as substances of abuse. This research underscores the importance of international early warning systems in tracking emerging psychoactive substances and the need for pre-emptive research to provide drug metabolism and pharmacokinetic data to ensure early detection in toxicological samples (Sharma et al., 2018).

Benzene-1,3,5-tricarboxamide: A Versatile Ordering Moiety

The review on benzene-1,3,5-tricarboxamide (BTA) and its derivatives, including potentially similar compounds to the one , emphasized their importance in nanotechnology, polymer processing, and biomedical applications. The self-assembly of BTAs into one-dimensional, nanometer-sized structures stabilized by H-bonding showcases the adaptable nature of this multipurpose building block, promising a bright future in various scientific disciplines (Cantekin, de Greef, & Palmans, 2012).

Advanced Oxidation Process for Acetaminophen Degradation

Research on the degradation of acetaminophen by advanced oxidation processes (AOPs) has led to the discovery of various by-products and proposed degradation pathways. This study not only highlights the environmental and pharmaceutical relevance of AOPs but also sheds light on the molecular interaction and transformation of related compounds, which can be instrumental in environmental management and drug development strategies (Qutob et al., 2022).